Cas no 2228327-27-1 (5-(3-methoxypyridin-2-yl)-1H-imidazol-2-amine)

• Product Name: 5-(3-methoxypyridin-2-yl)-1H-imidazol-2-amine
• CAS No: 2228327-27-1
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• CID: 5997729
• PubChem ID: 165646207
• Update Time: 2025-10-30

5-(3-methoxypyridin-2-yl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-methoxypyridin-2-yl)-1H-imidazol-2-amine
• EN300-1767064
• 2228327-27-1

• Inchi： 1S/C9H10N4O/c1-14-7-3-2-4-11-8(7)6-5-12-9(10)13-6/h2-5H,1H3,(H3,10,12,13)
• InChI Key： AGDYWODWNPYTCK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CN=C1C1=CN=C(N)N1

Computed Properties

• Exact Mass: 190.08546096g/mol
• Monoisotopic Mass: 190.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 76.8Ų

Additional information on 5-(3-methoxypyridin-2-yl)-1H-imidazol-2-amine

Introduction to 5-(3-methoxypyridin-2-yl)-1H-imidazol-2-amine (CAS No. 2228327-27-1)

5-(3-methoxypyridin-2-yl)-1H-imidazol-2-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and versatile biological activities. This compound, identified by the CAS number 2228327-27-1, has garnered considerable attention in recent years due to its potential applications in drug discovery and development. The molecular framework of this compound consists of a pyridine ring substituted with a methoxy group at the 3-position and an imidazole ring linked to an amine group at the 2-position, which contributes to its unique chemical properties and biological interactions.

The structural features of 5-(3-methoxypyridin-2-yl)-1H-imidazol-2-amine make it a valuable scaffold for designing novel therapeutic agents. The presence of both the pyridine and imidazole moieties allows for diverse interactions with biological targets, including enzymes and receptors. This dual functionality has been exploited in various research endeavors to develop compounds with enhanced pharmacological profiles. For instance, the pyridine moiety can engage in hydrogen bonding or π-stacking interactions, while the imidazole ring can act as a ligand for metal ions or participate in coordinate covalent bonds, thereby facilitating the development of multifunctional drugs.

In recent years, there has been a surge in research focused on identifying new therapeutic targets and developing innovative drug candidates. 5-(3-methoxypyridin-2-yl)-1H-imidazol-2-amine has emerged as a promising compound in this context, particularly in the field of oncology and inflammatory diseases. Studies have demonstrated its ability to modulate key signaling pathways involved in these conditions. For example, research indicates that this compound can inhibit the activity of specific kinases, which are often overexpressed in cancer cells, thereby suppressing tumor growth and proliferation. Additionally, its interaction with inflammatory mediators suggests potential applications in managing chronic inflammatory disorders.

The synthesis of 5-(3-methoxypyridin-2-yl)-1H-imidazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the functionalization of a pyridine precursor, followed by the introduction of the methoxy group at the 3-position. Subsequently, the imidazole ring is constructed through condensation reactions, and the amine group is incorporated at the appropriate position. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve regioselective modifications and enhance overall synthetic efficiency.

The pharmacokinetic properties of 5-(3-methoxypyridin-2-yl)-1H-imidazol-2-amine are also of great interest. Its solubility, metabolic stability, and distribution within biological systems are critical factors that determine its efficacy as a drug candidate. Preliminary studies have shown that this compound exhibits favorable solubility characteristics, which facilitate its absorption and distribution throughout the body. Furthermore, its metabolic stability suggests that it can maintain its structural integrity under physiological conditions, thereby prolonging its biological activity.

One of the most compelling aspects of 5-(3-methoxypyridin-2-yl)-1H-imidazol-2-amine is its potential for further chemical modification to optimize its pharmacological properties. The presence of multiple reactive sites within its molecular structure allows for diverse derivatization strategies. Researchers have explored various approaches to modify both the pyridine and imidazole moieties to enhance binding affinity, improve bioavailability, or introduce new biological activities. These modifications have led to the discovery of several analogs with improved therapeutic profiles, underscoring the significance of this compound as a chemical scaffold.

The role of computational chemistry in studying 5-(3-methoxypyridin-2-yl)-1H-imidazol-2-amine cannot be overstated. Molecular modeling techniques have been instrumental in understanding its interactions with biological targets at an atomic level. By simulating these interactions computationally, researchers can predict binding affinities, identify key binding residues, and optimize lead structures before conducting expensive experimental validations. This approach has significantly accelerated the drug discovery process and has led to more efficient development pipelines.

Future directions in research on 5-(3-methoxypyridin-2-yl)-1H-imidazol-2-amine include exploring its potential in combination therapies and investigating its long-term safety profile. Combination therapies involve using multiple drugs simultaneously to achieve synergistic effects or overcome resistance mechanisms. Preliminary data suggest that this compound may synergize with existing therapeutics in treating certain diseases, offering new treatment strategies for patients. Additionally, long-term studies are essential to assess any potential adverse effects associated with chronic use of this compound.

The industrial significance of 5-(3-methoxypyridin-2-yl)-1H-imidazol-2-amine extends beyond academic research into practical applications in drug development pipelines. Pharmaceutical companies are increasingly interested in compounds that can be rapidly synthesized and scaled up for clinical use. The well-documented synthetic routes for this compound make it an attractive candidate for industrial production. Furthermore, its versatility as a chemical scaffold allows for rapid development of novel drug candidates tailored to specific therapeutic needs.

In conclusion, 5-(3-methoxypyridin-2-ylyl)-1H-imidazol 2-am ine (CAS No.2228327-27-1) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features enable diverse biological interactions and have made it a valuable scaffold for drug discovery efforts aimed at treating various diseases including cancer and inflammatory disorders. Advances in synthetic methodologies combined with computational chemistry have further enhanced our understanding of this compound's properties and applications.